1-(7-(2-fluorophenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)-N-(2-morpholinoethyl)piperidine-4-carboxamide

• IUPAC Name: 1-[7-(2-fluorophenyl)-4-oxo-3H-thieno[3,2-d]pyrimidin-2-yl]-N-(2-morpholin-4-ylethyl)piperidine-4-carboxamide
• InChI: InChI=1S/C24H28FN5O3S/c25-19-4-2-1-3-17(19)18-15-34-21-20(18)27-24(28-23(21)32)30-8-5-16(6-9-30)22(31)26-7-10-29-11-13-33-14-12-29/h1-4,15-16H,5-14H2,(H,26,31)(H,27,28,32)
• InChI Key: SYSGDGRAQKPLCR-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)NCCN2CCOCC2)C3=NC4=C(C(=O)N3)SC=C4C5=CC=CC=C5F
• Molecular Formula: C24H28FN5O3S
• Molecular Weight: 485.6 g/mol

Description

1-(7-(2-fluorophenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)-N-(2-morpholinoethyl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C24H28FN5O3S and its molecular weight is 485.58. The purity is usually 95%.
BenchChem offers high-quality 1-(7-(2-fluorophenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)-N-(2-morpholinoethyl)piperidine-4-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(7-(2-fluorophenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)-N-(2-morpholinoethyl)piperidine-4-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Novel Heterocyclic Compound Synthesis

Research efforts have led to the synthesis of novel heterocyclic compounds derived from various core structures similar to the requested chemical compound, demonstrating significant anti-inflammatory, analgesic, and antimicrobial activities. For instance, Abu‐Hashem, Al-Hussain, and Zaki (2020) synthesized a series of novel compounds demonstrating cyclooxygenase inhibitors with analgesic and anti-inflammatory activities, highlighting the therapeutic potential of these derivatives in treating inflammatory conditions (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Antimicrobial and Anti-inflammatory Properties

Another study focused on the synthesis of tetrahydrobenzo[b]thiophene derivatives under microwave irradiation, showcasing a range of applications including antimicrobial effects, further underscoring the versatility and potential of these compounds in developing new therapeutic agents (A. A. Abdalha, M. K. Abou El-Regal, M. A. El-Kassaby, & A. T. Ali, 2011).

Advanced Synthesis Techniques

The development of efficient synthesis methods for creating these complex molecules is critical for exploring their full potential. For example, the synthesis of new tetrahydro[1,3]oxazinothieno[2,3-c]isoquinoline and its pyrimidine derivatives was characterized, providing insights into their spectral properties and laying the groundwork for future pharmacological investigations (R. Zaki, S. M. Radwan, & A. El-Dean, 2017).

Potential Anticancer Applications

Compounds containing similar structures have been evaluated for their anti-angiogenic and DNA cleavage activities, suggesting their potential use in cancer therapy. Kambappa et al. (2017) synthesized a series of novel derivatives and evaluated their efficacy in inhibiting angiogenesis using the chick chorioallantoic membrane model, indicating their potential as anticancer agents by exerting both anti-angiogenic and cytotoxic effects (Vinaya Kambappa, G. K. Chandrashekara, N. D. Rekha, P. Shivaramu, & Komaraiah Palle, 2017).